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Compound of Interest

Compound Name: Chlorcarvacrol

Cat. No.: B1221343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorocarvacrol, specifically the isomer 4-chloro-2-isopropyl-5-methylphenol (also known as

chlorothymol), is a halogenated monoterpenoid derivative of carvacrol. Carvacrol itself is a well-

known constituent of essential oils from plants like oregano and thyme, exhibiting a wide range

of biological activities. The addition of a chlorine atom to the carvacrol structure can

significantly modify its physicochemical properties and biological efficacy, making

chlorocarvacrol a compound of interest for various applications, including as a potent

antimicrobial agent. This technical guide provides a comprehensive overview of the synthesis,

characterization, and known biological activities of 4-chloro-2-isopropyl-5-methylphenol, aimed

at researchers and professionals in the fields of chemistry and drug development.

Synthesis of 4-chloro-2-isopropyl-5-methylphenol
The most common and direct laboratory-scale synthesis of 4-chloro-2-isopropyl-5-methylphenol

involves the electrophilic chlorination of thymol (2-isopropyl-5-methylphenol), an isomer of

carvacrol, using sulfuryl chloride (SO₂Cl₂) as the chlorinating agent.[1] This method is efficient

and generally provides good yields of the desired product.

Experimental Protocol: Chlorination of Thymol with
Sulfuryl Chloride
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This protocol outlines a representative procedure for the synthesis of 4-chloro-2-isopropyl-5-

methylphenol.

Materials:

Thymol (2-isopropyl-5-methylphenol)

Sulfuryl chloride (SO₂Cl₂)

Anhydrous dichloromethane (CH₂Cl₂) or another suitable inert solvent

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Dropping funnel

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a

dropping funnel, dissolve thymol in anhydrous dichloromethane. The flask should be placed

in an ice bath to maintain a low temperature during the reaction.

Addition of Chlorinating Agent: Slowly add a solution of sulfuryl chloride in anhydrous

dichloromethane dropwise to the stirred thymol solution. The addition should be controlled to
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keep the reaction temperature below 5 °C to minimize the formation of side products.

Reaction Monitoring: After the complete addition of sulfuryl chloride, allow the reaction

mixture to stir at room temperature. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC) until the starting material (thymol) is consumed.

Work-up: Once the reaction is complete, carefully quench the reaction mixture by slowly

adding it to a saturated solution of sodium bicarbonate to neutralize any remaining acid.

Transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with dichloromethane. Combine the organic layers.

Washing: Wash the combined organic layers sequentially with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator

to obtain the crude product.

Purification: The crude 4-chloro-2-isopropyl-5-methylphenol can be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) or by column

chromatography on silica gel to yield the pure product as a white crystalline solid.[1]

Characterization of 4-chloro-2-isopropyl-5-
methylphenol
The structural elucidation and confirmation of the synthesized 4-chloro-2-isopropyl-5-

methylphenol are performed using various spectroscopic techniques.

Physicochemical Properties
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Property Value Reference

Molecular Formula C₁₀H₁₃ClO [2][3]

Molecular Weight 184.66 g/mol [2][3]

Appearance White crystalline solid [1]

Melting Point 60-62 °C [2][4][5]

Boiling Point 259-263 °C [5]

Solubility
Soluble in ethanol and oils;

sparingly soluble in water.
[1][5]

Spectroscopic Data
¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

Typical values

~1.2 Doublet 6H
Isopropyl methyl

protons (-CH(CH₃)₂)

~2.2 Singlet 3H
Aromatic methyl

protons (-CH₃)

~3.2 Septet 1H
Isopropyl methine

proton (-CH(CH₃)₂)

~4.8 Singlet 1H
Phenolic hydroxyl

proton (-OH)

~6.6 Singlet 1H Aromatic proton

~7.0 Singlet 1H Aromatic proton

Note: The exact chemical shifts may vary depending on the solvent used. For a representative

spectrum, see[6].
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

Chemical Shift (δ, ppm) Assignment

Typical values

~20 Aromatic methyl carbon

~23 Isopropyl methyl carbons

~27 Isopropyl methine carbon

~118 Aromatic C-H

~125 Aromatic C-H

~126 Aromatic C-Cl

~134 Aromatic C-CH₃

~135 Aromatic C-CH(CH₃)₂

~150 Aromatic C-OH

Note: The exact chemical shifts may vary depending on the solvent used.

FTIR (Fourier-Transform Infrared) Spectroscopy

Wavenumber (cm⁻¹) Assignment

Typical values

~3300-3500 O-H stretch (phenolic)

~2850-3000 C-H stretch (aliphatic)

~1600, ~1480 C=C stretch (aromatic)

~1200 C-O stretch (phenol)

~800 C-Cl stretch

For a representative spectrum, see[7].
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Mass Spectrometry (MS)

The mass spectrum of 4-chloro-2-isopropyl-5-methylphenol will show a molecular ion peak [M]⁺

at m/z 184 and an isotope peak [M+2]⁺ at m/z 186 with a characteristic 3:1 intensity ratio,

confirming the presence of one chlorine atom. Common fragmentation patterns for phenols

include the loss of the alkyl side chains.[8][9]

m/z Assignment

184/186 [M]⁺ (Molecular ion)

169/171 [M - CH₃]⁺

141/143 [M - C₃H₇]⁺

Biological Activity and Mechanism of Action
4-chloro-2-isopropyl-5-methylphenol has demonstrated significant antimicrobial activity against

a range of microorganisms, including bacteria and fungi. Its mechanism of action is believed to

be multifactorial, primarily targeting the cell membrane and inducing cellular stress.

Antimicrobial Activity
Chlorothymol exhibits potent bactericidal effects, including against antibiotic-resistant strains

like Methicillin-resistant Staphylococcus aureus (MRSA). Its activity is attributed to its ability to

disrupt the bacterial cell membrane, leading to increased permeability and leakage of

intracellular components.[10] This disruption of the cell's physical barrier ultimately leads to cell

death.

Induction of Oxidative Stress
Another key aspect of chlorothymol's antimicrobial action is its ability to induce oxidative stress

within the bacterial cell. This involves the generation of reactive oxygen species (ROS), which

can damage vital cellular components such as DNA, proteins, and lipids. The resulting

oxidative damage further contributes to the loss of cellular function and viability.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1221343?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5700200.htm
https://www.bocsci.com/product/4-chloro-2-isopropyl-5-methylphenol-cas-89-68-9-331125.html
https://clearsynth.com/product/4-chloro-2-isopropyl-5-methylphenol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/261416
https://www.chemdad.com/index.php?c=article&id=7785
https://www.chemdad.com/index.php?c=article&id=7785
https://m.chemicalbook.com/SpectrumEN_89-68-9_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_89-68-9_IR1.htm
https://m.chemicalbook.com/SpectrumEN_89-68-9_IR1.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C89689&Mask=200
https://docbrown.info/page06/spectra2/phenol-ms.htm
https://docbrown.info/page06/spectra2/phenol-ms.htm
https://docbrown.info/page06/spectra2/phenol-ms.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11761885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11761885/
https://www.benchchem.com/product/b1221343#synthesis-and-characterization-of-chlorcarvacrol
https://www.benchchem.com/product/b1221343#synthesis-and-characterization-of-chlorcarvacrol
https://www.benchchem.com/product/b1221343#synthesis-and-characterization-of-chlorcarvacrol
https://www.benchchem.com/product/b1221343#synthesis-and-characterization-of-chlorcarvacrol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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